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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a core resource for researchers, scientists, and drug
development professionals interested in utilizing neopentyl glycol dimethylsulfate. Given the
specialized nature of this reagent, this document focuses on identifying key suppliers,
presenting available technical data, and providing a foundational understanding of its potential
applications in organic synthesis. Due to a lack of extensive published experimental protocols,
a representative synthetic workflow is provided to illustrate its potential use as a bifunctional
alkylating agent.

Key Suppliers of Neopentyl Glycol Dimethylsulfate
for Research

The procurement of high-purity research chemicals is paramount for the reliability and
reproducibility of experimental results. The following companies have been identified as key
suppliers of neopentyl glycol dimethylsulfate. Researchers are advised to contact the
suppliers directly to obtain detailed Certificates of Analysis (CoA) for specific batches, which will
provide comprehensive data on purity and impurity profiles.
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. . Additional
Supplier Product Name  CAS Number Purity .
Information
A leading global
supplier for life
) ) science research
Sigma-Aldrich Neopentyl glycol
_ 53555-41-2 97% and
(Merck KGaA) dimethylsulfate )
pharmaceutical
development.[1]
[2]
A China-based
NEOPENTYL ) )
Hangzhou Johoo supplier of fine
_ GLYCOL ) )
Chemical Co., 53555-41-2 99.0% min chemicals and
DIMETHYLSULF )
Ltd pharmaceutical
ATE 97

raw materials.[3]

A global supplier

of a wide range
) Neopentyl glycol N ]
BOC Sciences ) 53555-41-2 Not specified of chemicals for
dimethylsulfate
research and

development.[4]

o A trading
Jinxin Shengda

) ) NEOPENTYL company based
Air Freight ) ) )

] GLYCOL N in China dealing
Forwarding 53555-41-2 Not specified ]
_ . DIMETHYLSULF in
(Huizhou City) )
ATE 97 pharmaceutical

Co., LTD . _
intermediates.[5]

Physicochemical Properties

A summary of the key physicochemical properties of neopentyl glycol dimethylsulfate is
presented below. This data is compiled from publicly available information from suppliers.
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Property Value Source
Chemical Formula C7H1606S2 Sigma-Aldrich
Molecular Weight 260.33 g/mol Sigma-Aldrich[1]
CAS Number 53555-41-2 Sigma-Aldrich[1]
Appearance Solid Sigma-Aldrich[1]
Melting Point 69-74 °C Sigma-Aldrich[1]
Purity (Assay) 97% Sigma-Aldrich[1]

Hangzhou Johoo Chemical

Purity (min) 99.0% Co., Ltd[3]
0.,

Theoretical Experimental Protocol: Synthesis of a
Novel Bis-Substituted Neopentyl Derivative

As specific experimental protocols for neopentyl glycol dimethylsulfate are not readily
available in published literature, the following represents a generalized, theoretical procedure
for a reaction where it acts as a bifunctional electrophile. This protocol is for illustrative
purposes and would require optimization for any specific nucleophile.

Objective: To synthesize a novel bis-alkoxy neopentyl derivative via Williamson ether synthesis.

Materials:

Neopentyl glycol dimethylsulfate

A chosen primary or secondary alcohol (e.g., benzyl alcohol)

A strong, non-nucleophilic base (e.g., sodium hydride)

Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF))

Quenching agent (e.g., saturated aqueous ammonium chloride)

Extraction solvent (e.g., ethyl acetate)
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» Drying agent (e.g., anhydrous magnesium sulfate)
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet is charged with the chosen alcohol (2.2
equivalents) and anhydrous THF.

o Deprotonation: The solution is cooled to 0 °C in an ice bath. Sodium hydride (2.2
equivalents) is added portion-wise under a nitrogen atmosphere. The mixture is stirred at O
°C for 30 minutes, then allowed to warm to room temperature and stirred for an additional
hour to ensure complete formation of the alkoxide.

» Addition of Electrophile: A solution of neopentyl glycol dimethylsulfate (1.0 equivalent) in
anhydrous THF is added dropwise to the reaction mixture via the dropping funnel over a
period of 30 minutes.

o Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting material (neopentyl glycol dimethylsulfate) is consumed. The reaction
may require heating under reflux to proceed to completion.

o Workup: The reaction is carefully quenched by the slow addition of saturated aqueous
ammonium chloride at 0 °C. The mixture is then transferred to a separatory funnel and
extracted three times with ethyl acetate.

 Purification: The combined organic layers are washed with brine, dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure. The crude
product is then purified by column chromatography on silica gel to yield the desired bis-
alkoxy neopentyl derivative.

Visualizing Chemical and Logical Relationships

To aid in the conceptualization of experimental and logical workflows, the following diagrams
are provided in the DOT language.
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Caption: A representative experimental workflow for the synthesis of a bis-alkoxy neopentyl

derivative.
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Caption: Logical workflow for a typical organic synthesis utilizing neopentyl glycol
dimethylsulfate.
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Concluding Remarks

Neopentyl glycol dimethylsulfate is a specialized research chemical with potential as a
bifunctional alkylating agent for the synthesis of novel molecules. While a limited number of
suppliers provide this compound for research purposes, there is a notable absence of detailed
experimental protocols in the public domain. The information and the representative workflow
provided in this guide are intended to serve as a starting point for researchers. It is imperative
to conduct thorough literature searches for any new publications and to perform careful
reaction optimization for any specific application. As with all potent alkylating agents,
appropriate safety precautions should be taken when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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